(6-Ethynyl-isoquinolin-4-yl)-acetic acid

• Molecular Formula: C13H9NO2
• Molecular Weight: 211.22 g/mol
• IUPAC Name: 2-(6-ethynylisoquinolin-4-yl)acetic acid
• InChI: InChI=1S/C13H9NO2/c1-2-9-3-4-10-7-14-8-11(6-13(15)16)12(10)5-9/h1,3-5,7-8H,6H2,(H,15,16)
• InChI Key: PCRMAMBISKMMMN-UHFFFAOYSA-N
• Canonical SMILES: C#CC1=CC2=C(C=NC=C2C=C1)CC(=O)O

Description

(6-Ethynyl-isoquinolin-4-yl)-acetic acid is a quinoline-derived compound featuring an ethynyl (-C≡CH) substituent at the 6-position of the isoquinoline ring and an acetic acid moiety at the 4-position. This structural configuration imparts unique chemical reactivity and biological activity, making it a candidate for pharmaceutical research, particularly in targeted therapies. The ethynyl group’s electron-withdrawing nature and capacity for click chemistry modifications distinguish it from chloro or hydroxy-substituted derivatives, suggesting applications in drug conjugation or probe development.

Comparison with Similar Compounds

Key Observations:

Substituent Effects on Bioactivity: Chloro and Phenyl Groups: The 6-chloro and 4-phenyl substituents in C₁₇H₁₂ClNO₃ enhance binding to hydrophobic enzyme pockets, making it effective in cancer research .

Solubility and Reactivity :

• The acetic acid moiety in all compounds improves water solubility, facilitating in vitro assays. However, ester derivatives (e.g., ethyl ester in ) prioritize membrane permeability over solubility .
• The ethynyl group’s sp-hybridized carbon may reduce steric hindrance, enhancing interaction with biological targets compared to bulkier substituents like phenyl or methyl groups .

Synthetic Considerations: Derivatives like (4-hydroxy-2-oxo-1,2-dihydroquinolin-3-yl)acetic acid are synthesized via acylation of anthranilate precursors, followed by cyclization . Ethynyl-substituted analogs likely require palladium-catalyzed coupling (e.g., Sonogashira) for ethynyl group introduction, increasing synthetic complexity.

Stability and Storage: Ethynyl groups are prone to oxidation, necessitating inert storage conditions, whereas chloro or methyl derivatives (e.g., 2,4-dimethylquinolin in ) exhibit greater stability under ambient conditions.